Chloroquine Dihydrochloride
Chloroquine Dihydrochloride
Chloroquine Hydrochloride is the hydrochloride salt of chloroquine, a synthetic quinoline with antimalarial and anti-inflammatory properties. Chloroquine is the most widely used drug against malaria, except for those cases caused by chloroquine resistant Plasmodium falciparum. Although the mechanism of action is not fully understood, chloroquine is shown to inhibit the parasitic enzyme heme polymerase that converts the toxic heme into non-toxic hemazoin, thereby resulting in the accumulation of toxic heme within the parasite. Chloroquine may also interfere with the biosynthesis of nucleic acids.
Brand Name:
Vulcanchem
CAS No.:
3545-67-3
VCID:
VC0194038
InChI:
InChI=1S/C18H26ClN3.2ClH/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;;/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);2*1H
SMILES:
CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.Cl.Cl
Molecular Formula:
C18H28Cl3N3
Molecular Weight:
392.8 g/mol
Chloroquine Dihydrochloride
CAS No.: 3545-67-3
Impurities
VCID: VC0194038
Molecular Formula: C18H28Cl3N3
Molecular Weight: 392.8 g/mol
Purity: > 95%
| CAS No. | 3545-67-3 |
|---|---|
| Product Name | Chloroquine Dihydrochloride |
| Molecular Formula | C18H28Cl3N3 |
| Molecular Weight | 392.8 g/mol |
| IUPAC Name | 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine;dihydrochloride |
| Standard InChI | InChI=1S/C18H26ClN3.2ClH/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;;/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);2*1H |
| Standard InChIKey | PCFGECQRSMVKCC-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.Cl.Cl |
| Canonical SMILES | CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.Cl.Cl |
| Description | Chloroquine Hydrochloride is the hydrochloride salt of chloroquine, a synthetic quinoline with antimalarial and anti-inflammatory properties. Chloroquine is the most widely used drug against malaria, except for those cases caused by chloroquine resistant Plasmodium falciparum. Although the mechanism of action is not fully understood, chloroquine is shown to inhibit the parasitic enzyme heme polymerase that converts the toxic heme into non-toxic hemazoin, thereby resulting in the accumulation of toxic heme within the parasite. Chloroquine may also interfere with the biosynthesis of nucleic acids. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, hydrochloride |
| PubChem Compound | 83820 |
| Last Modified | Nov 11 2021 |
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